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Compound of Interest

Compound Name: 4-Chloromandelic acid

Cat. No.: B166470 Get Quote

An In-depth Technical Guide to the Material Safety of 4-Chloromandelic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from publicly available safety data

sheets and chemical databases. It is intended for informational purposes for qualified

professionals and is not a substitute for a formal Material Safety Data Sheet (MSDS) provided

by a supplier. Always refer to the specific MSDS for the material you are using and follow all

institutional and regulatory safety protocols.

Executive Summary
4-Chloromandelic acid (CAS No. 492-86-4) is a halogenated aromatic compound utilized as a

key intermediate and building block in pharmaceutical and chemical synthesis.[1] While

essential for various research and development applications, it presents several health hazards

that necessitate careful handling and adherence to strict safety protocols. This guide provides a

comprehensive overview of the material's safety profile, including its physical and chemical

properties, associated hazards, and recommended safety procedures to ensure the well-being

of laboratory personnel.

Chemical and Physical Properties
Proper identification and understanding of the physical properties of 4-Chloromandelic acid
are fundamental to its safe handling and storage. The compound is a white to off-white
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crystalline powder or solid.[2][3]

Property Value Reference(s)

CAS Number 492-86-4 [2][3]

Molecular Formula C₈H₇ClO₃ [2][3][4]

Molecular Weight 186.59 g/mol [3][4]

Appearance
Off-white / white crystalline

powder
[2][3]

Melting Point 115 - 122 °C (239 - 251.6 °F) [2][5]

Boiling Point 361.4 ± 27.0 °C (Predicted) [6]

Solubility
Soluble in Methanol, slightly

soluble in water.
[6][7]

Density 1.468 ± 0.06 g/cm³ (Predicted) [6]

Hazard Identification and Classification
4-Chloromandelic acid is classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[2] The primary hazards are associated with

acute toxicity, skin and eye irritation, and respiratory tract irritation.

GHS Classification:[2][4]

Hazard Class Category

Acute toxicity, oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2 / 2A

Specific target organ toxicity (single exposure) Category 3

Signal Word:Warning[2]
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Hazard Statements:[2][4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A visual representation of the hazard identification and response workflow is provided below.

Figure 1: Hazard Identification and Response Workflow
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Caption: Figure 1: Hazard Identification and Response Workflow

Experimental Protocols and Safe Handling
Adherence to standardized laboratory safety protocols is critical when working with 4-
Chloromandelic acid. The following sections detail the necessary precautions and first-aid

measures.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Protection Type Specification Reference(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure. Gloves must be

inspected prior to use.

[2][8]

Respiratory Protection

No protective equipment is

needed under normal use

conditions with adequate

ventilation. If dust is

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[2][9]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust.[2] Wash hands

thoroughly after handling.[2] Use only outdoors or in a well-ventilated area.[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][10]

Store locked up.[2] Incompatible materials include strong oxidizing agents.[2]

The general workflow for safe handling of 4-Chloromandelic acid is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/cds019939
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19116~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2015:56:42~~(R
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CP133055
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b166470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Safe Handling and Storage Workflow
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Caption: Figure 2: Safe Handling and Storage Workflow

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial. The following protocols

are recommended:
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Exposure Route First-Aid Protocol Reference(s)

Eye Contact

Rinse cautiously and

immediately with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

[2]

Skin Contact

Wash off immediately with

plenty of soap and water while

removing all contaminated

clothing and shoes. If skin

irritation occurs, get medical

advice/attention.

[2]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[2]

Ingestion

Rinse mouth. Call a POISON

CENTER or doctor/physician if

you feel unwell. Do NOT

induce vomiting.

[2][10]

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[2]

Specific Hazards: During combustion, hazardous decomposition products such as carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas may be formed.[11]
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Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[10][12]

Environmental Precautions: Do not let this chemical enter the environment or drains.[2][10]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.[2] Dispose of contents/container to an approved waste disposal plant.[2]

Toxicological and Ecological Information
Acute Toxicity: Classified as Category 4 for acute oral toxicity, meaning it is harmful if

swallowed.[2] No specific LD50 or LC50 data is readily available in the reviewed documents.

Ecological Information: No specific information is available regarding ecotoxicity. It is advised

to prevent the material from entering the environment.[2]

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[2] It is considered hazardous waste and should be sent to an approved waste

disposal plant.[13] Contaminated packaging should be disposed of in the same manner as the

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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